Cas no 2228162-75-0 (2-fluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine
• CAS No: 2228162-75-0
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 6056234
• PubChem ID: 165722196
• Update Time: 2025-11-04

2-fluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine
• 2228162-75-0
• EN300-1824756

• Inchi： 1S/C12H16FN/c13-12(8-14)11-7-3-5-9-4-1-2-6-10(9)11/h1-2,4,6,11-12H,3,5,7-8,14H2
• InChI Key： PZZRCIISQLPQKV-UHFFFAOYSA-N
• SMILES： FC(CN)C1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-fluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine

Compound 2-fluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine (CAS No. 675089-34-9)

Compound 675089-34-9, also known as N-(tetralinyl)fluoroethylamine, is a unique organic compound with the molecular formula C₁₄H₁₇FN. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The compound's structure consists of a fluoroethylamine group attached to a tetralin ring system, which imparts unique electronic and steric properties.

The synthesis of 675089-34 involves a multi-step process that typically begins with the preparation of the tetralin ring system. This is followed by the introduction of the fluoroethylamine group through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

One of the most intriguing aspects of N-(tetralinyl)fluoroethylamine is its electronic properties. The tetralin ring system contributes to the compound's aromaticity and planarity, while the fluoroethylamine group introduces electron-withdrawing effects. These properties make the compound a promising candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its potential as a dopant in organic semiconductors, where it has shown enhanced charge transport properties.

In the pharmaceutical industry, compound 675089 has been investigated for its potential as a drug delivery agent. Its unique structure allows for controlled drug release mechanisms, which could be beneficial in targeted therapies. Researchers have also explored its role as a building block for more complex molecules with therapeutic applications.

The physical properties of 675089 are equally fascinating. It exhibits a high melting point and excellent thermal stability, making it suitable for applications in high-performance materials. Additionally, its solubility in various solvents makes it versatile for use in different chemical processes.

Recent research has also focused on the environmental impact of N-(tetralinyl)fluoroethylamine. Studies have shown that it has low toxicity and biodegradability under certain conditions, which is crucial for its safe application in industrial settings.

In conclusion, compound 675089 represents a versatile and innovative molecule with diverse applications across multiple disciplines. Its unique structure and properties continue to inspire new research directions, making it an exciting area of study for scientists and engineers alike.